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Compound of Interest

Compound Name:
3-Amino-2-bromo-4,6-

dimethylpyridine

Cat. No.: B033904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Amino-2-bromo-4,6-dimethylpyridine, a substituted pyridine derivative.

Pyridine and its analogues are fundamental heterocyclic compounds that are integral to the

development of pharmaceuticals and agrochemicals. This document summarizes the available

data on its molecular characteristics, synthesis, and safety profile.

Physicochemical Properties
The key physicochemical properties of 3-Amino-2-bromo-4,6-dimethylpyridine are

summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Weight 201.06 g/mol [1][2]

Molecular Formula C₇H₉BrN₂ [1][2]

CAS Number 104829-98-3 [1][2]

Melting Point 61-62 °C [2]

Boiling Point 304.805 °C at 760 mmHg [2]

Density 1.504 g/cm³ [2]

Flash Point 138.142 °C [2]

LogP 2.62430 [2]

Appearance Light yellow solid [3]

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of 3-Amino-2-
bromo-4,6-dimethylpyridine. While specific spectral data is not publicly available, the

following analyses have been referenced in commercial and database sources.

Spectroscopy Type
Data Availability (Specific values not
available)

¹H NMR
Data is reportedly available from chemical

suppliers.

¹³C NMR
Data is reportedly available from chemical

suppliers.

FT-IR
Data is reportedly available from chemical

suppliers.

Mass Spectrometry
No specific fragmentation data is publicly

available.
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Synthesis
A detailed experimental protocol for the synthesis of 3-Amino-2-bromo-4,6-dimethylpyridine
has been reported.[3]

Experimental Protocol
Reaction: Hofmann rearrangement of 2-bromo-4,6-dimethylpyridine-3-carboxamide.

Reagents:

2-bromo-4,6-dimethylpyridine-3-carboxamide (3.19 g, 14 mmol)

Bromine (2.8 g, 17.5 mmol)

Sodium hydroxide (2.1 g, 52.5 mmol)

Water (21 mL)

Dichloromethane

Saturated brine

Anhydrous sodium sulfate

Hexane

Ethyl acetate

Procedure:

A solution of sodium hydroxide (2.1 g) in water (21 mL) is cooled to -5 °C.

Bromine (2.8 g) is added dropwise to the cooled sodium hydroxide solution.

2-bromo-4,6-dimethylpyridine-3-carboxamide (3.19 g) is added to the mixture all at once.

The reaction mixture is stirred at 0 °C for 1 hour.
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The mixture is then warmed to 70 °C and stirred for an additional hour.

After completion, the reaction is cooled to room temperature.

The product is extracted with dichloromethane.

The organic layer is washed with saturated brine and dried over anhydrous sodium sulfate.

The solvent is removed by filtration and concentration.

The residue is purified by silica gel column chromatography using a hexane-ethyl acetate

(2:1) eluent to yield 3-amino-2-bromo-4,6-dimethylpyridine (2.8 g, 100% yield) as a light

yellow solid.[3]

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 3-Amino-2-bromo-4,6-dimethylpyridine.

Biological Activity and Signaling Pathways
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Currently, there is no specific information available in the public domain regarding the biological

activity or the involvement of 3-Amino-2-bromo-4,6-dimethylpyridine in any signaling

pathways. While substituted pyridine derivatives are known to exhibit a wide range of biological

activities, including as enzyme inhibitors and in other therapeutic areas, dedicated studies for

this particular compound have not been identified in the searched literature.[4][5][6][7][8][9]

Safety Information
Based on available Safety Data Sheets (SDS), 3-Amino-2-bromo-4,6-dimethylpyridine is

classified as a flammable solid.[1] It is reported to cause skin and serious eye irritation, and

may cause respiratory irritation.[10] Standard laboratory safety precautions, including the use

of personal protective equipment, are recommended when handling this compound.[11][12][13]

Hazard Statement Code

Flammable solid H228

Causes skin irritation H315

Causes serious eye irritation H319

May cause respiratory irritation H335

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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